Cas no 216880-47-6 (3-(3-methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-(3-methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 216880-47-6
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 283197
• PubChem ID: 2266931
• Update Time: 2025-11-04

3-(3-methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone,2,3-dihydro-3-(3-methoxypropyl)-2-thioxo-
• 1-(hydroxymethyl)azepan-2-one
• 2-Mercapto-3-(3-methoxy-propyl)-3 H -quinazolin-4-one
• 2-Mercapto-3-(3-methoxypropyl)-3H-quinazolin-4-one
• 3-(3-methoxypropyl)-2-sulfanylidene-1H-quinazolin-4-one
• HMS542D22
• 3-(3-methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• A815609
• 2-mercapto-3-(3-methoxy-propyl)-3 h-quinazolin-4-one
• DTXSID10367434
• SR-01000562485
• SR-01000562485-2
• CS-0307990
• FT-0643993
• 2-mercapto-3-(3-methoxypropyl)quinazolin-4(3H)-one
• CCG-430
• 2,2-dimethyl-5-sulfanyl-pentanoate
• 2,3-Dihydro-3-(3-methoxypropyl)-2-thioxo-4(1H)-quinazolinone
• BS-4633
• EU-0094794
• 2-Mercapto-3-(3-methoxy-propyl)-3H-quinazolin-4-one
• 3-(3-methoxypropyl)-2-sulfanyl-4(3H)-quinazolinone
• EN300-10376
• 3-(3-methoxypropyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 2-Mercapto-3-(3-methoxy-propyl)-3H-quinazolin-4-one, AldrichCPR
• AKOS001079851
• MFCD00663053
• NS00018692
• 3-(3-Methoxypropyl)-2-sulfanylidene-2,3-dihydroquinazolin-4(1H)-one
• Z55663948
• 3-(3-methoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• 216880-47-6
• Maybridge1_000264
• SR-01000562485-1
• J-503556
• AKOS000300603
• F0913-4088
• CCG-50742
• STL080829
• G32299
• DB-045667

• MDL： MFCD01764300
• Inchi： 1S/C12H14N2O2S/c1-16-8-4-7-14-11(15)9-5-2-3-6-10(9)13-12(14)17/h2-3,5-6H,4,7-8H2,1H3,(H,13,17)
• InChI Key： KMPHWZNAXDTNMH-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CCCOC)=O

Computed Properties

• Exact Mass: 250.07800
• Monoisotopic Mass: 250.077598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.7
• XLogP3: 1.4

Experimental Properties

• Density: 1.3
• Boiling Point: 389.6°Cat760mmHg
• Flash Point: 189.4°C
• Refractive Index: 1.636
• PSA: 82.92000
• LogP: 1.72170

3-(3-methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(3-methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Comprehensive Overview of 3-(3-Methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 216880-47-6)

3-(3-Methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 216880-47-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the tetrahydroquinazolinone family, which is known for its diverse biological activities and applications in drug discovery. The presence of a sulfanylidene group and a methoxypropyl side chain enhances its reactivity and potential utility in various synthetic pathways.

The molecular structure of 3-(3-Methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one features a fused bicyclic system, combining a quinazolinone core with a sulfur-containing functional group. This unique arrangement contributes to its stability and ability to interact with biological targets, making it a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for novel therapeutic agents in oncology and metabolic disorders.

In recent years, the compound has been explored for its role in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, 3-(3-Methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one has been investigated as a catalyst or ligand in metal-free reactions. Its ability to facilitate C-H activation and cross-coupling reactions aligns with the industry's shift toward reducing hazardous waste and energy consumption.

The agrochemical sector has also shown interest in 3-(3-Methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one due to its potential as a pesticide intermediate. Studies suggest that derivatives of this compound may exhibit herbicidal or fungicidal properties, addressing the need for new crop protection solutions amid rising resistance to conventional pesticides. This application is particularly relevant given the global focus on food security and sustainable agriculture.

From a commercial perspective, the demand for 3-(3-Methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is expected to grow, driven by its versatility in drug discovery and material science. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to academic institutions, pharmaceutical companies, and contract research organizations. Its CAS No. 216880-47-6 serves as a critical identifier for procurement and regulatory compliance.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 3-(3-Methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one, ensuring purity and consistency for research applications. The compound's solubility in organic solvents like DMSO and methanol further enhances its practicality in laboratory settings.

In summary, 3-(3-Methoxypropyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 216880-47-6) represents a promising scaffold for innovation across multiple scientific disciplines. Its structural features, combined with emerging applications in pharmaceuticals, agrochemicals, and green chemistry, position it as a compound of significant interest for future research and development.